Cas no 1291087-14-3 (AMG 837 Hemicalcium Salt)

• Product Name: AMG 837 Hemicalcium Salt
• CAS No: 1291087-14-3
• MF: C₂₆H₂₁CaF₃O₃
• MW: 478.516357183456
• CID: 4586519
• Update Time: 2025-07-10

AMG 837 Hemicalcium Salt Chemical and Physical Properties

Names and Identifiers

• AMG 837 Hemicalcium Salt

• Inchi： 1S/C26H21F3O3.Ca.2H/c1-2-4-21(16-25(30)31)20-9-13-24(14-10-20)32-17-18-5-3-6-22(15-18)19-7-11-23(12-8-19)26(27,28)29;;;/h3,5-15,21H,16-17H2,1H3,(H,30,31);;;/t21-;;;/m0.../s1
• InChI Key： MXOOFCCOYMCOQF-YDULTXHLSA-N
• SMILES： C(C1=CC=CC(C2C=CC(C(F)(F)F)=CC=2)=C1)OC1C=CC([C@@H](C#CC)CC(=O)O)=CC=1.[Ca]

Additional information on AMG 837 Hemicalcium Salt

Introduction to AMG 837 Hemicalcium Salt (CAS No. 1291087-14-3)

The compound AMG 837 Hemicalcium Salt, identified by its CAS number 1291087-14-3, represents a significant advancement in the field of pharmaceutical chemistry. This innovative compound has garnered considerable attention due to its unique chemical structure and promising biological activities. As a derivative of the well-studied AMG 837 molecule, the Hemicalcium Salt variant exhibits enhanced solubility and bioavailability, making it a valuable candidate for further therapeutic applications.

In recent years, the development of targeted therapies has revolutionized the treatment of various diseases, particularly in oncology. The AMG 837 Hemicalcium Salt is designed to interact with specific biological targets, thereby modulating cellular processes that contribute to disease progression. Its molecular design incorporates elements that enhance its ability to bind to target proteins, leading to potent and selective pharmacological effects.

The chemical structure of AMG 837 Hemicalcium Salt features a calcium-based moiety that improves its stability and interaction with biological systems. This modification not only enhances its pharmacokinetic properties but also expands its potential therapeutic applications. Researchers have noted that the Hemicalcium Salt form exhibits superior pharmacological profiles compared to its unmodified counterpart, making it an attractive option for drug development.

Current research indicates that AMG 837 Hemicalcium Salt demonstrates significant promise in preclinical studies, particularly in the context of cancer therapy. Studies have shown that this compound can effectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in tumor progression. The ability of AMG 837 Hemicalcium Salt to selectively interact with these pathways suggests its potential as a novel therapeutic agent.

The pharmacological activity of AMG 837 Hemicalcium Salt is attributed to its unique chemical properties, which allow it to exert precise control over cellular processes. By modulating key signaling pathways, this compound can disrupt the aberrant growth and survival mechanisms characteristic of cancer cells. Furthermore, its enhanced solubility and bioavailability make it a more feasible candidate for clinical translation compared to other similar compounds.

In addition to its oncological applications, the AMG 837 Hemicalcium Salt is being explored for its potential in treating other diseases characterized by dysregulated cellular signaling. Preliminary studies suggest that this compound may have therapeutic benefits in conditions such as inflammation and autoimmune disorders. The versatility of its molecular design allows for multiple points of interaction with biological targets, broadening its therapeutic scope.

The synthesis and characterization of AMG 837 Hemicalcium Salt have been refined through advanced chemical methodologies. Researchers have employed cutting-edge techniques to optimize its production process, ensuring high purity and yield. These advancements have been crucial in facilitating further preclinical and clinical investigations into its therapeutic potential.

The safety profile of AMG 837 Hemicalcium Salt is another critical aspect that has been thoroughly evaluated in preclinical studies. Initial toxicity assessments have shown that this compound exhibits a favorable safety profile, with minimal side effects observed at relevant doses. This encouraging data supports the progression towards clinical trials, where its safety and efficacy can be further validated in human subjects.

The development of novel pharmaceutical compounds like AMG 837 Hemicalcium Salt underscores the importance of interdisciplinary collaboration in drug discovery and development. The integration of expertise from chemistry, biology, and medicine has been instrumental in bringing this promising compound closer to clinical application. As research continues to uncover new insights into its mechanisms of action, the potential applications of AMG 837 Hemicalcium Salt are likely to expand further.

In conclusion, AMG 837 Hemicalcium Salt (CAS No. 1291087-14-3) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique chemical structure and enhanced pharmacological properties make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various diseases.